Cas no 38488-14-1 (Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone)

Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone structure
38488-14-1 structure
Product Name:Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone
CAS No:38488-14-1
MF:C15H14O3S
MW:274.334863185883
CID:2666719
PubChem ID:15627039
Update Time:2025-04-21

Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone Chemical and Physical Properties

Names and Identifiers

    • 2-(benzenesulfonyl)-1-(4-methylphenyl)ethanone
    • 1-p-Tolyl-2-(phenylsulphonyl)ethanone
    • 2-(phenylsulfonyl)-1-p-tolylethanone
    • 1-p-Tolyl-2-(phenylsulfonyl)ethanone
    • Phenyl 4-methylphenacyl sulfone
    • 1-(4-methylphenyl)-2-(phenylsulfonyl)ethanone
    • AKOS008967833
    • BDBM50212530
    • PD180073
    • 2-(Benzenesulfonyl)-1-(4-methylphenyl)ethan-1-one
    • Phenyl[2-oxo-2-(4-methylphenyl)ethyl] sulfone
    • DTXSID20575987
    • A1-01425
    • CHEMBL392808
    • 38488-14-1
    • Ethanone, 1-(4-methylphenyl)-2-(phenylsulfonyl)-
    • 2-(Phenylsulfonyl)-1-(p-tolyl)ethanone
    • SCHEMBL6202982
    • XFA83Y7LQD
    • Inchi: 1S/C15H14O3S/c1-12-7-9-13(10-8-12)15(16)11-19(17,18)14-5-3-2-4-6-14/h2-10H,11H2,1H3
    • InChI Key: DITVWQPTRBYVRP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC(C1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 274.06636548g/mol
  • Monoisotopic Mass: 274.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 59.6Ų
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